Cas no 157368-84-8 (5-Methoxybenzo[d]isoxazol-3-amine)

• Product Name: 5-Methoxybenzo[d]isoxazol-3-amine
• CAS No: 157368-84-8
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 107754
• PubChem ID: 18796453
• Update Time: 2024-11-01

5-Methoxybenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3-amine,5-methoxy-
• 5-methoxybenzo[d]isoxazol-3-amine
• 5-Methoxy-benzo[d]isoxazol-3-ylamine
• 1,2-Benzisoxazol-3-amine,5-methoxy-(9CI)
• IKFWQARCTWJABA-UHFFFAOYSA-N
• 3-Amino-5-methoxy-1,2-benzisoxazole
• FCH1184537
• AX8277235
• 157368-84-8
• SCHEMBL6955470
• DB-267370
• 1,2-BENZISOXAZOL-3-AMINE, 5-METHOXY-
• 5-methoxy-1,2-benzoxazol-3-amine
• 5-Methoxybenzo[d]isoxazol-3-amine

• MDL： MFCD11847117
• Inchi： 1S/C8H8N2O2/c1-11-5-2-3-7-6(4-5)8(9)10-12-7/h2-4H,1H3,(H2,9,10)
• InChI Key： IKFWQARCTWJABA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N)=N1)OC

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles